N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-tert-butylbenzamide

• IUPAC Name: N-[(E)-3-anilino-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl]-4-tert-butylbenzamide
• InChI: InChI=1S/C27H28N2O3/c1-27(2,3)21-14-12-20(13-15-21)25(30)29-24(18-19-10-16-23(32-4)17-11-19)26(31)28-22-8-6-5-7-9-22/h5-18H,1-4H3,(H,28,31)(H,29,30)/b24-18+
• InChI Key: APYLFHORYBXBKZ-HKOYGPOVSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)OC)C(=O)NC3=CC=CC=C3
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=C(C=C2)OC)/C(=O)NC3=CC=CC=C3
• Molecular Formula: C27H28N2O3
• Molecular Weight: 428.5 g/mol

Description

N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-tert-butylbenzamide, also known as MPTP, is a chemical compound that has been used extensively in scientific research. MPTP is a potent inhibitor of mitochondrial complex I, leading to a variety of biochemical and physiological effects.

Mechanism of Action

N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-tert-butylbenzamide inhibits mitochondrial complex I, leading to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. This results in oxidative stress and damage to cells, particularly in the brain. The specific mechanism by which this compound causes Parkinson's disease-like symptoms is not fully understood, but it is thought to involve the selective degeneration of dopaminergic neurons in the substantia nigra.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects, including the induction of oxidative stress, inflammation, and apoptosis. This compound also causes a decrease in dopamine levels in the brain, leading to Parkinson's disease-like symptoms such as tremors, rigidity, and bradykinesia.

Advantages and Limitations for Lab Experiments

N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-tert-butylbenzamide has several advantages for lab experiments, including its ability to induce Parkinson's disease-like symptoms in animal models and its specificity for inhibiting mitochondrial complex I. However, this compound also has several limitations, including its toxicity and the fact that it does not fully replicate the pathology of Parkinson's disease.

Future Directions

There are several future directions for research involving N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-tert-butylbenzamide. One area of interest is the development of new drugs that target mitochondrial complex I without causing the toxic effects of this compound. Another area of interest is the use of this compound in combination with other drugs to better replicate the pathology of Parkinson's disease. Additionally, this compound could be used to study the role of mitochondrial dysfunction in other neurodegenerative diseases.

Synthesis Methods

N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-tert-butylbenzamide can be synthesized using a variety of methods, but the most common method involves the reaction of 4-tert-butylbenzaldehyde with aniline to form N-(4-tert-butylbenzylidene)aniline. This compound is then reacted with methoxyphenylacetic acid to form this compound.

Scientific Research Applications

N-[1-(anilinocarbonyl)-2-(4-methoxyphenyl)vinyl]-4-tert-butylbenzamide has been used extensively in scientific research, particularly in the field of neurobiology. This compound is known to cause Parkinson's disease-like symptoms in humans and other primates, making it a valuable tool for studying the disease. This compound has also been used to study the role of mitochondrial dysfunction in neurodegenerative diseases.